Cas no 1261870-77-2 (3-Fluoro-5-methoxypyridine-2-sulfonyl chloride)

• Product Name: 3-Fluoro-5-methoxypyridine-2-sulfonyl chloride
• CAS No: 1261870-77-2
• MF: C₆H₅ClFNO₃S
• MW: 225.625202894211
• MDL: MFCD18412228
• CID: 2092478
• PubChem ID: 55280691
• Update Time: 2025-04-21

3-Fluoro-5-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methoxypyridine-2-sulfonyl chloride
• MFCD18412228
• CS-0443743
• CS1935
• 1261870-77-2
• 3-Fluoro-5-methoxy-pyridine-2-sulfonyl chloride
• AKOS006336651
• 3-fluoro-5-methoxypyridine-2-sulfonylchloride

• MDL： MFCD18412228
• Inchi： 1S/C6H5ClFNO3S/c1-12-4-2-5(8)6(9-3-4)13(7,10)11/h2-3H,1H3
• InChI Key： QUSOIDYSJOZKIT-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(=CN=1)OC)F)(=O)=O

Computed Properties

• Exact Mass: 224.9662701g/mol
• Monoisotopic Mass: 224.9662701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.6Ų